Cas no 1396675-62-9 (2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride)

• Product Name: 2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride
• CAS No: 1396675-62-9
• MF: C₁₆H₂₂Cl₂N₂O₂
• MW: 345.264082431793
• CID: 6297063
• PubChem ID: 71783069
• Update Time: 2025-05-21

2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride
• F6031-0347
• (2-chlorophenyl)(4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl)methanone hydrochloride
• VU0529650-1
• 2-[4-(2-chlorobenzoyl)piperazin-1-yl]-1-cyclopropylethan-1-ol hydrochloride
• (2-chlorophenyl)-[4-(2-cyclopropyl-2-hydroxyethyl)piperazin-1-yl]methanone;hydrochloride
• 1396675-62-9
• AKOS026686341

• Inchi： 1S/C16H21ClN2O2.ClH/c17-14-4-2-1-3-13(14)16(21)19-9-7-18(8-10-19)11-15(20)12-5-6-12;/h1-4,12,15,20H,5-11H2;1H
• InChI Key： UXQVFPRKGJASLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCN(CC1)CC(C1CC1)O)=O.Cl

Computed Properties

• Exact Mass: 344.1058333g/mol
• Monoisotopic Mass: 344.1058333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride

2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride: A Comprehensive Overview

2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride, a compound with the CAS number 1396675-62-9, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique chemical structure, which incorporates a piperazine ring, a chlorobenzoyl group, and a cyclopropyl moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

The piperazine ring is a six-membered saturated ring containing two nitrogen atoms at positions 1 and 4. This heterocyclic structure is known for its ability to form hydrogen bonds, which enhances its bioavailability and pharmacokinetic properties. The chlorobenzoyl group attached to the piperazine ring introduces electron-withdrawing effects, which can modulate the compound's reactivity and selectivity. Additionally, the cyclopropyl moiety adds strain to the molecule, potentially influencing its conformational flexibility and interactions with biological targets.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its molecular weight, purity, and structural integrity. The compound's hydrochloride salt form ensures optimal solubility in aqueous solutions, making it suitable for various biological assays.

From a pharmacological perspective, 2-chlorobenzoyl-piperazine derivatives have been investigated for their potential as inhibitors of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). Preclinical studies have demonstrated that this compound exhibits moderate to high inhibitory activity against these enzymes, suggesting its potential as a lead molecule for Alzheimer's disease therapeutics.

Moreover, the cyclopropyl group in the molecule has been shown to enhance its ability to penetrate cellular membranes, improving its bioavailability. This property is particularly advantageous in drug design, where membrane permeability is a critical factor for efficacy. Recent research has also explored the compound's potential as an antagonist of G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution reactions and cyclization steps. The use of environmentally friendly reagents and catalytic systems has become increasingly popular in its synthesis to align with green chemistry principles. These advancements have not only improved the yield but also reduced the environmental footprint of the manufacturing process.

From an application standpoint, 2-chlorobenzoyl-piperazine derivatives are being explored for their potential in cancer therapy due to their ability to modulate key signaling pathways. For instance, studies have shown that this compound can inhibit the activity of protein kinase C (PKC), which plays a pivotal role in cancer cell proliferation and survival. Additionally, its ability to induce apoptosis in cancer cells makes it a promising candidate for anti-cancer drug development.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its stability under physiological conditions. Stability studies conducted under various pH conditions and temperature regimes have demonstrated that the compound retains its integrity over extended periods, ensuring its suitability for long-term storage and administration.

In conclusion, 2-4-(2-chlorobenzoyl)piperazin-1-yl-1-cyclopropylethan-1-ol hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, combined with favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable tool in drug discovery. As research continues to unravel its full potential, this compound holds promise for addressing unmet medical needs across various therapeutic areas.